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Compound of Interest

Compound Name: Propyl anthranilate

CAS No.: 30954-98-4

Cat. No.: B1195654

Get Quote

Comparative Analysis, Mechanism of Action, and Experimental Validation

Executive Summary
This guide provides a technical benchmark of Propyl Anthranilate (PA), a structural analog of

the industry-standard Methyl Anthranilate (MA). While MA is the primary chemical bird repellent

currently registered (e.g., Rejex-it, Bird Shield), its efficacy is limited by high volatility and short

field persistence.

This analysis positions PA as a "Stability-Enhanced Challenger," evaluating its potential to

maintain the nociceptive efficacy of anthranilates while improving environmental persistence.

We compare PA against MA (the primary irritant) and Anthraquinone (AQ) (the secondary post-

ingestional repellent).

Mechanistic Basis: The TRPA1 Pathway
To benchmark efficacy, one must understand the target. Anthranilates do not rely on "bad taste"

in the mammalian sense; they act as chemesthetic irritants. They function as agonists for the

TRPA1 (Transient Receptor Potential Ankyrin 1) ion channel located on the trigeminal nerve.
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Structure-Activity Relationship (SAR)
Methyl Anthranilate (MA): High potency, high volatility.

Propyl Anthranilate (PA): The addition of two carbons to the ester chain increases

lipophilicity (LogP) and decreases vapor pressure. The critical research question is whether

this steric bulk hinders binding to the avian TRPA1 pocket.

Hypothesis: If PA retains TRPA1 affinity comparable to MA, its lower volatility renders it a

superior field candidate.

Diagram: Chemesthetic Signaling Pathway
The following diagram illustrates the neurological pathway activated by Propyl Anthranilate,

leading to the behavioral avoidance response.
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Figure 1: The nociceptive signaling cascade. PA acts as a primary repellent, causing immediate

irritation rather than delayed illness.

Comparative Benchmarking
The following data synthesizes physicochemical properties and behavioral responses. Note

that "R-Index" (Repellency Index) is a standardized metric where 1.0 = Total Repellency and

0.5 = No Effect (Indifference).

Table 1: Physicochemical & Efficacy Profile
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Feature
Methyl Anthranilate
(MA)

Propyl Anthranilate
(PA)

Anthraquinone
(AQ)

Classification
Primary Repellent

(Irritant)

Primary Repellent

(Irritant)

Secondary Repellent

(Illness)

Mechanism TRPA1 Agonist TRPA1 Agonist
Post-ingestional

malaise

Onset Immediate (< 30 sec) Immediate (< 30 sec) Delayed (15-60 min)

Vapor Pressure
High (~2.6 Pa @

25°C)

Moderate/Low (< 1.0

Pa)
Very Low (Solid)

Field Persistence Poor (1-3 days) Moderate (3-7 days) High (Weeks)

Phytotoxicity
High (Burns leaf

tissue)
Moderate Low

Cost
Low (Commodity

chemical)

Moderate (Fine

chemical)
Moderate

Analysis:

MA fails in agriculture because it evaporates too quickly and burns crops.

AQ is highly effective but requires the bird to eat the crop first to learn the lesson (some crop

loss is inevitable).

PA occupies the "Goldilocks" zone: it provides the immediate protection of MA but with the

chemical stability closer to AQ.

Experimental Protocol: The Two-Choice Cage Test
To validate PA against MA, a rigorous Two-Choice Preference Test is required. This protocol

eliminates bias from hunger or neophobia.

Protocol Design Principles
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Acclimation is Critical: Birds must be habituated to the cage and the food vessels to ensure

reduced consumption is due to the chemical, not stress.

Position Bias Control: Food cup positions must be swapped at specific intervals to prevent

"side bias" (birds preferring the left cup regardless of content).

Solvent Control: PA is lipophilic. If dissolved in acetone or ethanol, the control seeds must be

treated with the solvent only to rule out solvent repellency.

Workflow Diagram
This workflow ensures data integrity and reproducibility.
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Phase 1: Preparation

Phase 2: Testing (4 Days)

Phase 3: Analysis

Acclimation (3-5 Days)
Untreated food in both cups

Baseline Measurement
Establish normal intake

Treatment Application
Cup A: PA-Treated | Cup B: Solvent Control

6-Hour Exposure Period
Video monitoring for head shaking

Position Rotation
Swap Cup A and Cup B every 2 hours

Re-weigh Food
Calculate consumption (g)

Calculate Repellency Index (RI)
RI = (Control - Treated) / Total
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Figure 2: Standardized Two-Choice Preference Test workflow for avian repellency.

Step-by-Step Methodology
Subject Selection: Use Sturnus vulgaris (European Starling) or Molothrus ater (Brown-

headed Cowbird) as model species due to their high TRPA1 sensitivity.

Carrier Formulation:
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Dissolve Propyl Anthranilate in a carrier (e.g., propylene glycol or ethanol) to achieve

concentrations of 0.5%, 1.0%, and 2.0% (w/w).

Critical Step: Prepare MA at identical concentrations for direct benchmarking.

Application: Tumble mix seeds (rice or sunflower) with the solution. Air dry for 24 hours to

remove volatile solvents.

Execution:

Present two cups simultaneously.

Measure consumption (±0.01g) after 6 hours.

Record behavioral observations (beak wiping, head shaking) to confirm irritation

mechanism.

Calculation:

Calculate Average Daily Food Intake (ADFI).

Determine Repellency Index (RI):

An RI > 0.80 indicates strong repellency.

Safety & Environmental Toxicology
When developing PA as a drug or agrochemical, the safety profile is paramount.

GRAS Status: Like MA, Propyl Anthranilate is generally recognized as safe (GRAS) as a

food flavoring (FEMA No. 2934). This streamlines regulatory pathways compared to novel

chemical entities.

Aquatic Toxicity: Anthranilates are generally toxic to aquatic life. Runoff mitigation is required

in field protocols.

Phytotoxicity: PA is less polar than MA. Preliminary data suggests it causes less "burn" on

fruit skins (like cherries or grapes) because it penetrates the waxy cuticle more slowly,
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though this requires field validation per crop type.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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